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The tables below summarize the core quantitative data and identifiers for aldicarb and its stable isotope-

labeled forms, which are used as internal standards in analytical chemistry.

Table 1: Basic Identifiers and Properties

Property Aldicarb (Unlabeled)
Aldicarb-(N-
methyl-13C,d3,
carbamoyl-13C)

Aldicarb
sulfoxide-
[13C2,D3]

Aldicarb sulfone-
[13C2,D3]

CAS
Number

116-06-3 [1] N/A in results 1261170-77-7 [2] 1261170-76-6 [3]

Molecular
Formula

C₇H₁₄N₂O₂S [4] C₅¹³C₂H₁₁D₃N₂O₂S

[5]

C₅¹³C₂H₁₁D₃N₂O₃S

[2]

C₅¹³C₂H₁₁D₃N₂O₄S

[3]

Molecular
Weight

190.26 g/mol [4] ~195.27 g/mol
(Calculated)

211.266 g/mol [2] 227.27 g/mol [3]

Density 1.195 g/cm³ [4] N/A 1.2±0.1 g/cm³ [2] N/A

IUPAC
Name

2-Methyl-2-
(methylthio)propanal O-

[(N-

(1E)-2-Methyl-2-
(methylthio)-O-

[(methyl-13C-d3-

(1E)-2-Methyl-2-
(methylsulfinyl)-, 1-

[O-[(methyl-13C-

N/A
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Property Aldicarb (Unlabeled)
Aldicarb-(N-
methyl-13C,d3,
carbamoyl-13C)

Aldicarb
sulfoxide-
[13C2,D3]

Aldicarb sulfone-
[13C2,D3]

methylcarbamoyl)]oxime

[4]

amino)carbonyl-

13C]oxime
propanal [5]

d3-

amino)oxomethyl-
13C]oxime]

propanal [2]

Table 2: Synonyms, Hazards, and Applications

Aspect Aldicarb (Unlabeled) Isotope-Labeled Analogues

Common
Synonyms

Temik, Ambush, UC

21149 [1]

Aldicarb-(N-methyl-13C,d3), Aldicarb sulfoxide-

13C2,d3 [2] [5]

| Hazard & Safety | Symbol: GHS06, GHS09 Signal Word: Danger Hazard Statements: H300 (Fatal if

swallowed) [4] | Symbol: GHS06, GHS09 Signal Word: Danger Hazard Statements: H300, H400 (Fatal if

swallowed, Toxic to aquatic life) [2] | | Primary Application | Carbamate insecticide and nematicide [4]. |

Analytical internal standards for quantification using isotope dilution mass spectrometry (IDMS) [5] [3]. |

IUPAC Nomenclature Breakdown

The IUPAC name for the parent compound, Aldicarb, is 2-Methyl-2-(methylthio)propanal O-(N-

methylcarbamoyl)oxime [4]. The names of the isotope-labeled analogues are derived from this systematic

name by specifying the positions of the stable isotopes.

The following diagram illustrates the structure of the parent Aldicarb molecule and highlights the atoms

replaced in a typical isotope-labeled standard, which helps in understanding the nomenclature.
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Aldicarb Core Structure

Propanal Backbone

Oxime Group

N-methylcarbamoyl Group

*C1: Two ¹²C atoms
in parent compound

Contains

*C2: One ¹²C atom
in parent compound

Carbonyl Carbon

Methyl Group (-CH₃)
Replaced with -¹³CD₃

Methyl Amino

Click to download full resolution via product page

For the labeled analogue Aldicarb-(N-methyl-13C,d3, carbamoyl-13C) [5]:

(N-methyl-13C,d3) indicates that the methyl group attached to the nitrogen atom consists of one
Carbon-13 (¹³C) atom and three Deuterium (D, ²H) atoms, replacing the original -¹²CH₃ group.

carbamoyl-13C indicates that the carbonyl carbon (C=O) in the carbamoyl group is a Carbon-13
(¹³C) atom.

Key Experimental Applications

The primary application for these isotope-labeled compounds is in analytical chemistry for precise

quantification [5].

Role in Analysis: They serve as internal standards in Isotope Dilution Mass Spectrometry (IDMS).
Procedure:

Spike: A known amount of the isotope-labeled standard (e.g., Aldicarb-[13C2,d3]) is added to
the sample at the beginning of the extraction process.

Processing: The sample and standard are co-processed through extraction, clean-up, and
chromatography.

Measurement: The sample is analyzed by LC-MS or GC-MS. The instrument distinguishes the
labeled standard from the native compound by their mass differences.

Quantification: The ratio of the native compound's signal to the standard's signal is used for
highly accurate quantification, correcting for losses during sample preparation and matrix

effects.
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Insights for Researchers

Purpose of Labeling: Using compounds like Aldicarb-[13C2,d3] is considered a "definitive method"
for quantification in complex matrices (like soil, food, or biological samples) because it corrects for

analyte loss and matrix-induced signal suppression or enhancement, leading to highly accurate and
reliable data [5].

Metabolite Tracking: The availability of labeled versions of the primary metabolites, Aldicarb
sulfoxide and Aldicarb sulfone, allows for similarly precise study of the environmental fate and

metabolic pathways of the pesticide [2] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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